Cas no 25451-45-0 (1,3-Propanediol,2,2-di-p-tolyl-, dicarbamate (8CI))

1,3-Propanediol,2,2-di-p-tolyl-, dicarbamate (8CI) structure
25451-45-0 structure
Product Name:1,3-Propanediol,2,2-di-p-tolyl-, dicarbamate (8CI)
CAS No:25451-45-0
MF:C19H22N2O4
MW:342.388985157013
CID:272244
PubChem ID:213058
Update Time:2025-04-19

1,3-Propanediol,2,2-di-p-tolyl-, dicarbamate (8CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2,2-di-p-tolyl-, dicarbamate (8CI)
    • DTXSID80948335
    • 2,2-Bis(4-methylphenyl)propane-1,3-diyl bis(hydrogen carbonimidate)
    • 25451-45-0
    • BRN 3005421
    • 1,3-Propanediol, 2,2-di-p-tolyl-, dicarbamate
    • 2,2-Di-p-tolyl-1,3-propanediol dicarbamate
    • Inchi: 1S/C19H22N2O4/c1-13-3-7-15(8-4-13)19(11-24-17(20)22,12-25-18(21)23)16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3,(H2,20,22)(H2,21,23)
    • InChI Key: SRTSKTCQURGSPI-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CC(COC(N)=O)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 342.15806
  • Monoisotopic Mass: 342.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.211
  • Boiling Point: 611.4°C at 760 mmHg
  • Flash Point: 279.1°C
  • Refractive Index: 1.579
  • PSA: 104.64
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